Cas no 5533-00-6 (Benzaldehyde,3-methoxy-4-(methoxymethoxy)-)

Benzaldehyde,3-methoxy-4-(methoxymethoxy)- structure
5533-00-6 structure
Product Name:Benzaldehyde,3-methoxy-4-(methoxymethoxy)-
CAS No:5533-00-6
MF:C10H12O4
MW:196.199883460999
CID:377528
PubChem ID:79661
Update Time:2025-04-19

Benzaldehyde,3-methoxy-4-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-methoxy-4-(methoxymethoxy)-
    • 3-Methoxy-4-(methoxymethoxy)benzaldehyde
    • 3-methoxy-4-methoxymethyloxybenzaldehyde
    • 3methoxy-4-(methoxymethoxy)benzaldehyde
    • 3-methoxy-4methoxymethoxybenzaldehyde
    • Benzaldehyde, 3-methoxy-4-(methoxymethoxy)-
    • SCHEMBL2850023
    • EINECS 226-881-3
    • 4-Methoxymethyloxy-3-methoxybenzaldehyde
    • AKOS014313095
    • QWQRYWWOQOUPQQ-UHFFFAOYSA-N
    • (4-formyl-2-methoxyphenoxy)methoxymethane
    • 3-methoxy-4-(methoxymethoxy)-benzaldehyde
    • MFCD19301971
    • D53Z83U8DA
    • NS00033292
    • SY325930
    • 5533-00-6
    • DTXSID80203895
    • FT-0764129
    • 3-methoxy-4-methoxymethoxybenzaldehyde
    • DA-23451
    • DTXCID10126386
    • Inchi: 1S/C10H12O4/c1-12-7-14-9-4-3-8(6-11)5-10(9)13-2/h3-6H,7H2,1-2H3
    • InChI Key: QWQRYWWOQOUPQQ-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=CC(C=O)=CC=1OC

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.8A^2

Experimental Properties

  • Density: 1.14
  • Boiling Point: 316.5°Cat760mmHg
  • Flash Point: 139.5°C
  • Refractive Index: 1.525
  • PSA: 44.76

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